1-Cyclohexyl-3-(pyridin-3-ylmethyl)thiourea
Overview
Description
1-Cyclohexyl-3-(pyridin-3-ylmethyl)thiourea is a useful research compound. Its molecular formula is C13H19N3S and its molecular weight is 249.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Docking and DNA Binding Studies
Research has shown the potential of thiourea derivatives in molecular docking and DNA binding. For instance, a study synthesized a compound closely related to 1-Cyclohexyl-3-(pyridin-3-ylmethyl)thiourea and performed computational quantum chemical studies and molecular docking with B-DNA. The compound exhibited significant DNA binding potential (Mushtaque et al., 2016).
Crystallographic Studies
A study on a thiourea derivative highlighted its crystallographic characteristics, including the formation of centrosymmetric dimers and supramolecular chains, which are relevant in the field of crystal engineering and material science (Salam et al., 2011).
Cytotoxicity and Cell Cycle Analysis
Another study synthesized a thiourea derivative and analyzed its cytotoxic nature and cell cycle impact. Such studies are crucial in evaluating the potential therapeutic applications of these compounds in cancer research (Mushtaque et al., 2017).
Antidiabetic and Anticorrosive Properties
Thiourea derivatives have been investigated for their antidiabetic potentials. One study examined the glucose-6-phosphatase inhibitory and antidiabetic effects of thiourea derivatives in animal models (Naz et al., 2020). Additionally, thiourea compounds have shown efficacy as corrosion inhibitors, protecting metals in acidic environments (Zhang et al., 2018).
HIV-1 Reverse Transcriptase Inhibition
In the field of antiviral research, thiourea derivatives have been evaluated for their inhibitory activity against HIV-1 reverse transcriptase, a key enzyme in the life cycle of HIV (Heinisch et al., 1997).
Antimicrobial and Antioxidant Agents
The antimicrobial and antioxidant properties of nicotinoyl thioureas have been studied, with compounds exhibiting activity against bacteria causing nosocomial infections and strong antioxidant properties (Özgeriş, 2021).
Enzyme Inhibition and Mercury Sensing
Thiourea derivatives have been identified as efficient enzyme inhibitors and sensors for toxic metals like mercury. These applications are significant in the fields of biochemistry and environmental monitoring (Rahman et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
1-cyclohexyl-3-(pyridin-3-ylmethyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3S/c17-13(16-12-6-2-1-3-7-12)15-10-11-5-4-8-14-9-11/h4-5,8-9,12H,1-3,6-7,10H2,(H2,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNWFMBJOPOAAML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=S)NCC2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80404547 | |
Record name | 1-cyclohexyl-3-(pyridin-3-ylmethyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80404547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59815-13-3 | |
Record name | 1-cyclohexyl-3-(pyridin-3-ylmethyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80404547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.